Cas no 1452577-07-9 ((1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate)

• Product Name: (1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate
• CAS No: 1452577-07-9
• MF: C₁₉H₁₈F₃IN₂O₃S
• MW: 538.322506427765
• CID: 4700824
• Update Time: 2025-05-23

(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)iodonium trifluoromethanesulfonate
• (1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium trifluoromethanesulfonate
• (1-benzyl-3,5-dimethylpyrazol-4-yl)(phenyl)iodanium triflate
• (1-Benzyl-3,5-dimethylpyrazol-4-yl)-phenyliodanium;trifluoromethanesulfonate
• (1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate

• Inchi： 1S/C18H18IN2.CHF3O3S/c1-14-18(19-17-11-7-4-8-12-17)15(2)21(20-14)13-16-9-5-3-6-10-16;2-1(3,4)8(5,6)7/h3-12H,13H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： OJLNMAYKTXVDTB-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC=CC=1)C1C(C)=NN(CC2C=CC=CC=2)C=1C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 455
• Topological Polar Surface Area: 83.4

(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate

(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate: A Comprehensive Overview

The compound with CAS No. 1452577-07-9, known as (1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a pyrazole ring system with a phenyl group and an iodonium triflate moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural element that contributes to the compound's reactivity and stability.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and cycloaddition reactions, makes it an invaluable tool for constructing complex molecular architectures. The iodonium triflate group, in particular, has been shown to facilitate selective reactivity under mild conditions, making it suitable for applications in drug discovery and materials engineering.

One of the most intriguing aspects of this compound is its role in the development of advanced materials. Researchers have explored its use in the synthesis of functional polymers and hybrid materials, where its unique electronic properties and structural flexibility are exploited to create materials with tailored functionalities. For instance, the pyrazole moiety has been found to enhance the thermal stability and mechanical robustness of polymer systems, while the iodonium triflate group contributes to improved electrical conductivity.

Moreover, the compound's compatibility with green chemistry principles has positioned it as a sustainable alternative to traditional synthetic reagents. Its ability to operate under environmentally benign conditions minimizes waste generation and reduces the ecological footprint of chemical processes. This aligns with current trends in sustainable chemistry, where the development of eco-friendly reagents is prioritized.

In terms of applications, this compound has found utility in diverse fields such as optoelectronics, catalysis, and biochemistry. In optoelectronics, its unique electronic properties make it a promising candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. In catalysis, the pyrazole ring serves as a coordinating scaffold for metal ions, enabling the design of highly efficient catalysts for various industrial processes.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the iodonium triflate group significantly influences the compound's electronic distribution, enhancing its electrophilic character and reactivity towards nucleophiles. These insights have paved the way for more precise control over reaction pathways and product selectivity.

In summary, (1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)(phenyl)-iodonium Trifluoromethanesulfonate stands out as a multifaceted chemical entity with vast potential across various scientific disciplines. Its unique structure, combined with its versatile reactivity and compatibility with sustainable practices, positions it as a key player in advancing modern chemical research and industrial applications.